(3,5-Dibromo-1,2,4-triazol-1-yl)-thiophen-2-ylmethanone

• IUPAC Name: (3,5-dibromo-1,2,4-triazol-1-yl)-thiophen-2-ylmethanone
• InChI: InChI=1S/C7H3Br2N3OS/c8-6-10-7(9)12(11-6)5(13)4-2-1-3-14-4/h1-3H
• InChI Key: JJPUJWAKDQBPHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)N2C(=NC(=N2)Br)Br
• Molecular Formula: C7H3Br2N3OS
• Molecular Weight: 336.99 g/mol

Description

(3,5-Dibromo-1,2,4-triazol-1-yl)-thiophen-2-ylmethanone is a synthetic compound with a wide range of applications in scientific research. This molecule has a unique molecular structure which makes it a promising candidate for use in various laboratory experiments. It has been studied for its ability to interact with different proteins and enzymes, as well as its potential to be used in the synthesis of other compounds.

Scientific Research Applications

Heterocyclic Compound Applications

Biological Activities of Triazole Derivatives :Triazole derivatives are known for a wide range of biological activities, including antimicrobial, antifungal, antiviral, anticancer, and anti-inflammatory properties. The structural variations of triazoles offer significant versatility, making them a critical focus for the development of new pharmaceuticals. The synthesis and pharmacological evaluations of triazole derivatives, including their applications in addressing neglected diseases and drug-resistant bacteria, are of paramount importance (Ferreira et al., 2013).

Triazole in Drug Discovery and Material Science :1,2,3-Triazole rings serve as key scaffolds in the field of drug discovery, offering substantial benefits due to their stability and the ability to engage in various interactions with biological targets. These compounds are integral to the development of new drugs, highlighting the importance of triazoles in medicinal chemistry and their role in the synthesis of drugs like Rufinamide and Tazobactam. The eco-friendly synthesis of triazoles, emphasizing energy conservation and sustainability, underscores their significance in pharmaceutical chemistry and beyond (Kaushik et al., 2019).

Synthesis and Properties of Thiophene Derivatives :Thiophene derivatives are extensively utilized in various fields, including pharmaceuticals, agriculture, and material science. Their application extends to the creation of optical materials, photosensitizers, coloring agents, and corrosion inhibitors. The synthesis and exploration of thiophene derivatives highlight their low toxicity and wide-ranging uses, demonstrating the potential for further research and development in creating new compounds with enhanced properties and applications (Parchenko, 2019).